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Compound of Interest

Compound Name: Solanacol

Cat. No.: B15595456 Get Quote

Disclaimer
The term "Solanacol" does not correspond to a recognized chemical compound in standard

chemical databases. This document provides safety and handling information for Solanesol, a

naturally occurring chemical with the CAS number 13190-97-1, which is presumed to be the

intended subject of the query. It is crucial to verify the identity of any chemical before handling

and to consult the specific Safety Data Sheet (SDS) provided by the supplier.

Essential Safety and Handling Protocol for
Solanesol
This guide provides immediate and essential safety, handling, and disposal information for

Solanesol, tailored for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Solanesol is a long-chain alcohol that is a key intermediate in the synthesis of Coenzyme Q10

and Vitamin K analogues. It is typically a white or light-yellow solid at room temperature.[1][2]

Table 1: Physical and Chemical Data for Solanesol
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Property Value Citations

CAS Number 13190-97-1 [3][4][5][6]

Molecular Formula C45H74O [3][4]

Molecular Weight 631.07 g/mol [3]

Appearance White to light yellow solid [1][2][7]

Melting Point 41.5 - 42.5 °C [2][7]

Flash Point 130.2 °C [3]

Density 0.889 g/cm³ [3]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethanol,

ether, acetone)

[1][4][7]

Storage Temperature -20°C for long-term stability [4]

Hazard Identification and Personal Protective Equipment
(PPE)
While several safety data sheets classify Solanesol as not a hazardous substance or mixture

under the Globally Harmonized System (GHS), it is prudent to handle it with care as it may

cause irritation upon contact.[5][7][8] Potential hazards include skin, eye, and respiratory tract

irritation.[7]

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Solanesol
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Protection Type Specification Rationale and Citations

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

To prevent eye contact and

irritation. Must conform to EN

166 (EU) or NIOSH (US)

standards.[3][7][9]

Skin Protection

Chemical-resistant gloves

(inspect before use) and

suitable protective clothing.

To prevent skin contact,

absorption, and irritation.

Gloves must meet EN 374

standards.[3][7][9]

Respiratory Protection
Not typically required in well-

ventilated areas.

Use a NIOSH-approved N95

dust mask or a full-face

respirator if dust formation is

likely or if exposure limits are

exceeded.[3][7][9]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential to ensure laboratory safety

and maintain the integrity of the compound.

Operational Plan: Step-by-Step Handling

Preparation: Work in a well-ventilated area, such as a chemical fume hood.[3][9] Ensure all

required PPE is worn correctly.

Handling: Avoid direct contact with skin and eyes.[3][9] Minimize the formation of dust and

aerosols during weighing and transfer.[3][7][9] Use non-sparking tools to prevent ignition

sources.[3][9]

Experimental Use: If creating a stock solution, dissolve the solid Solanesol in an appropriate

organic solvent, purging with an inert gas.[4] Ethanol is a suitable solvent, with a solubility of

approximately 0.25 mg/ml.[4]

Storage: Store Solanesol in a tightly sealed container in a cool, dry, and well-ventilated

location.[3][9] For long-term stability (≥ 2 years), store at -20°C.[4] Keep away from strong
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oxidizing agents.[7]

Emergency Procedures and First Aid
Table 3: First Aid Measures for Solanesol Exposure

Exposure Route First Aid Procedure Citations

Inhalation

Move the individual to fresh air.

If breathing is difficult,

administer oxygen. Seek

medical attention if symptoms

persist.

[3][7]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area thoroughly

with soap and plenty of water.

Consult a doctor if irritation

occurs.

[3][7]

Eye Contact

Rinse cautiously with pure

water for at least 15 minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing and consult a

doctor.

[3]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person.

Immediately call a doctor or

Poison Control Center.

[3][7]

Spill Management and Disposal Plan
Prompt and correct response to spills is critical to prevent contamination and exposure.
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Spill Cleanup Protocol:

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation.[3]

Control Ignition Sources: Remove all sources of ignition from the area.[3]

Contain and Clean: Wearing appropriate PPE, prevent further spillage. Sweep up the solid

material, avoiding dust generation, and place it into a suitable, closed, and labeled container

for disposal.[3][7]

Decontaminate: Clean the spill area thoroughly.

Prevent Entry into Drains: Do not allow the spilled material or cleaning run-off to enter drains

or sewer systems.[3][5][7]

Disposal Plan:

Chemical Waste: Dispose of Solanesol waste at a licensed chemical destruction facility or

through controlled incineration with flue gas scrubbing.[3]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) before being

offered for recycling, reconditioning, or disposal in a sanitary landfill.[3]

Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations. Never dispose of chemical waste down the drain.[3][10]

Experimental Workflow and Safety Diagram
The following diagram outlines the logical workflow for safely handling Solanesol in a laboratory

setting.
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Caption: Workflow for Safe Handling of Solanesol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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